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Compound of Interest

Compound Name: Tco-peg8-tco

Cat. No.: B15061902

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the bifunctional linker, TCO-PEG8-TCO, and
its application in the field of bioconjugation. We will delve into its chemical properties, reaction
mechanisms, and its pivotal role in the development of advanced biotherapeutics such as
Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS). Detailed
experimental protocols, quantitative data, and troubleshooting guidance are included to
facilitate its practical implementation in the laboratory.

Introduction to TCO-PEGS8-TCO

TCO-PEGS8-TCO is a homobifunctional crosslinker featuring two trans-cyclooctene (TCO)
groups at either end of a hydrophilic 8-unit polyethylene glycol (PEG) spacer. The TCO
moieties are highly reactive dienophiles in the inverse-electron-demand Diels-Alder (IEDDA)
cycloaddition reaction, a cornerstone of bioorthogonal chemistry. This "click chemistry" reaction
proceeds rapidly and specifically with tetrazine-functionalized molecules, forming a stable
covalent bond without the need for a catalyst, making it ideal for conjugating sensitive
biomolecules in complex biological environments.[1][2][3]

The PEGS8 spacer imparts several advantageous properties, including increased aqueous
solubility of the linker and the resulting conjugate, reduced steric hindrance between the
conjugated molecules, and potentially improved pharmacokinetic properties of the final
biotherapeutic.[4][5] These features make TCO-PEG8-TCO a valuable tool for linking two
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distinct tetrazine-modified molecules, such as an antibody and a therapeutic payload, or two
different proteins.[1][6]

Chemical Structure of TCO-PEGS8-TCO:

PEGS8 Spacer

Click to download full resolution via product page

Caption: Structure of the TCO-PEG8-TCO linker.

The TCO-Tetrazine Ligation Reaction

The bioconjugation reaction utilizing TCO-PEG8-TCO is based on the IEDDA reaction between
the TCO groups and tetrazine-functionalized molecules. This reaction is exceptionally fast and
selective, proceeding readily under physiological conditions (pH 6-9, room temperature) without
the need for cytotoxic copper catalysts.[2][4] The reaction forms a stable dihydropyridazine

product with the release of nitrogen gas.[2]

Reaction Mechanism:
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Caption: The TCO-Tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

Quantitative Data

The efficiency and kinetics of the TCO-tetrazine ligation are critical for successful

bioconjugation. The following tables summarize key quantitative data for this reaction.

Table 1: Physicochemical Properties of TCO-PEG8-TCO

Property Value Reference(s)
Molecular Formula C36H64N2012 [718]
Molecular Weight 716.9 g/mol [71[8]
Purity >95% [71[8]
Solubility DMSO, DCM, DMF [71[8]

Storage Conditions

-20°C

[7](8]
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Table 2: TCO-Tetrazine Reaction Kinetics and Conditions

Parameter Value Conditions Reference(s)
Second-Order Rate General range in

103 - 105 M—1s-1 , [2]3]
Constant (k) agqueous media

3,6-di-(2-pyridyl)-s-
~2000 M—1s—1 _( p)_/ Y [3]
tetrazine with TCO

Reaction pH 6.0-9.0 PBS buffer [2]

Typically room
Reaction Temperature  4°C to 37°C temperature for [3]

cellular applications

Dependent on
Reaction Time 30 - 120 minutes concentration and [3]

specific reactants

Experimental Protocols

This section provides a detailed, two-step protocol for the conjugation of two different tetrazine-
modified molecules (Molecule A and Molecule B) using the TCO-PEG8-TCO linker.

Workflow for Bifunctional Conjugation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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